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Cat. No.: B505118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of BFC1108, a novel small molecule Bcl-2

functional converter, with other prominent Bcl-2 targeting agents. The information presented

herein is intended to assist researchers in making informed decisions for their scientific

investigations.

Introduction to BFC1108
BFC1108 is a small molecule that represents a distinct class of Bcl-2 targeted therapy. Unlike

traditional BH3 mimetics that inhibit Bcl-2's anti-apoptotic function, BFC1108 acts as a Bcl-2

functional converter. It induces a conformational change in the Bcl-2 protein, exposing its BH3

domain and thereby converting it from a pro-survival to a pro-apoptotic protein.[1][2] This

unique mechanism of action suggests that its efficacy may be potentiated in cancer cells with

high levels of Bcl-2 expression.[1][2][3]

Cross-Reactivity Profile of BFC1108 and
Alternatives
A critical aspect of any targeted therapy is its selectivity. While direct quantitative binding affinity

data for BFC1108 across the full panel of Bcl-2 family proteins is not readily available in the

public domain, the cross-reactivity can be inferred from its parent molecule, Nur77. The orphan
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nuclear receptor Nur77, from which the peptide mimicked by BFC1108 is derived, has been

shown to selectively bind to Bcl-2, Bcl-B, and Bfl-1, but not to Bcl-xL, Mcl-1, or Bcl-w.

In contrast, extensive quantitative data is available for BH3 mimetic inhibitors, providing a clear

comparison of their selectivity profiles.

Table 1: Comparative Cross-Reactivity Profile of Bcl-2 Targeting Agents

Compound
Primary
Target(s)

Bcl-2 (Ki,
nM)

Bcl-xL (Ki,
nM)

Bcl-w (Ki,
nM)

Mcl-1 (Ki,
nM)

BFC1108

Bcl-2

(functional

converter)

Data not

available

Data not

available

Data not

available

Data not

available

Venetoclax

(ABT-199)
Bcl-2 <0.01 48 245 >444

Navitoclax

(ABT-263)

Bcl-2, Bcl-xL,

Bcl-w
≤1 ≤0.5 ≤1 Weak binding

Signaling Pathway and Mechanism of Action
BFC1108's mechanism of converting Bcl-2 into a pro-apoptotic molecule is distinct from the

inhibitory action of BH3 mimetics. The following diagram illustrates the proposed signaling

pathway of BFC1108.
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Mechanism of BFC1108 - A Bcl-2 Functional Converter
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Mechanism of BH3 Mimetics (e.g., Venetoclax)

Inhibition
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Experimental Workflow for Characterizing Bcl-2 Targeting Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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